Cas no 1114-75-6 (Hexanamide,2-ethyl-N-methyl-)

Hexanamide,2-ethyl-N-methyl- structure
Hexanamide,2-ethyl-N-methyl- structure
Product Name:Hexanamide,2-ethyl-N-methyl-
CAS No:1114-75-6
MF:C9H19NO
MW:157.253262758255
CID:158874
PubChem ID:14216
Update Time:2025-04-19

Hexanamide,2-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanamide,2-ethyl-N-methyl-
    • 2-ethyl-N-methylhexanamide
    • 2-Aethyl-capronsaeure-methylamid
    • 2-Aethyl-hexansaeure-methylamid
    • 2-ethyl-hexanoic acid methylamide
    • AC1L23CW
    • Aethylbutylessigsaeure-methylamid
    • BRN 1754559
    • CHEMBL1081421
    • NSC38806
    • 1114-75-6
    • HEXANAMIDE, 2-ETHYL-N-METHYL-
    • AKOS009163595
    • NSC-38806
    • SCHEMBL2106254
    • NSC 38806
    • Inchi: 1S/C9H19NO/c1-4-6-7-8(5-2)9(11)10-3/h8H,4-7H2,1-3H3,(H,10,11)
    • InChI Key: HJXLFVPMOMDPNR-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CCCC)NC

Computed Properties

  • Exact Mass: 157.14677
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 2.33970
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd